Texas Red®-methacrylate
Texas Red®-methacrylate
Brand Name:
Vulcanchem
CAS No.:
386229-75-0
VCID:
VC0014413
InChI:
InChI=1S/C37H39N3O8S2/c1-22(2)37(41)47-18-13-38-49(42,43)25-11-12-26(31(21-25)50(44,45)46)32-29-19-23-7-3-14-39-16-5-9-27(33(23)39)35(29)48-36-28-10-6-17-40-15-4-8-24(34(28)40)20-30(32)36/h11-12,19-21,38H,1,3-10,13-18H2,2H3
SMILES:
CC(=C)C(=O)OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-]
Molecular Formula:
C37H39N3O8S2
Molecular Weight:
717.852
Texas Red®-methacrylate
CAS No.: 386229-75-0
Reference Standards
VCID: VC0014413
Molecular Formula: C37H39N3O8S2
Molecular Weight: 717.852
| CAS No. | 386229-75-0 |
|---|---|
| Product Name | Texas Red®-methacrylate |
| Molecular Formula | C37H39N3O8S2 |
| Molecular Weight | 717.852 |
| IUPAC Name | 5-[2-(2-methylprop-2-enoyloxy)ethylsulfamoyl]-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate |
| Standard InChI | InChI=1S/C37H39N3O8S2/c1-22(2)37(41)47-18-13-38-49(42,43)25-11-12-26(31(21-25)50(44,45)46)32-29-19-23-7-3-14-39-16-5-9-27(33(23)39)35(29)48-36-28-10-6-17-40-15-4-8-24(34(28)40)20-30(32)36/h11-12,19-21,38H,1,3-10,13-18H2,2H3 |
| Standard InChIKey | GGIHEKLPCWRVCM-UHFFFAOYSA-N |
| SMILES | CC(=C)C(=O)OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=C4CCC[N+]5=C4C(=C3OC6=C2C=C7CCCN8C7=C6CCC8)CCC5)S(=O)(=O)[O-] |
| Synonyms | 2,3,6,7,12,13,16,17-Octahydro-9-[4-[[[2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl]amino]sulfonyl]-2-sulfophenyl]-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i’j’]diquinolizin-18-ium Inner Salt; |
| PubChem Compound | 71752431 |
| Last Modified | Nov 11 2021 |
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